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Abstract

This technical guide provides a comprehensive overview of 2,5-Dimethoxybenzonitrile, a key
aromatic nitrile intermediate in organic synthesis. While the precise historical discovery of this
compound is not extensively documented, its synthetic pathways are well-established and
integral to the preparation of various valuable molecules, particularly in the fields of medicinal
chemistry and materials science. This document details the physicochemical properties,
outlines established and potential synthetic routes with detailed experimental protocols, and
explores its significance as a chemical building block.

Introduction

2,5-Dimethoxybenzonitrile is a crystalline organic compound characterized by a benzene ring
substituted with two methoxy groups at positions 2 and 5, and a nitrile functional group. Its
strategic placement of functional groups makes it a versatile precursor for the synthesis of a
wide array of more complex molecules. The electron-donating methoxy groups activate the
aromatic ring, influencing its reactivity in electrophilic substitution reactions, while the nitrile
group can be readily transformed into other functional groups such as amines, carboxylic acids,
and amides. This unique combination of features has led to its use in the synthesis of
pharmaceuticals, agrochemicals, and dyes.
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Physicochemical Properties

A summary of the key physical and chemical properties of 2,5-Dimethoxybenzonitrile is
presented in Table 1. This data is essential for its handling, purification, and characterization in
a laboratory setting.

Property Value Reference(s)
Molecular Formula CoHoNO:2
Molecular Weight 163.17 g/mol
CAS Number 5312-97-0
White to yellow to orange
Appearance
powder/crystal
Melting Point 81.0t0 85.0 °C
Boiling Point 288.8 °C (Predicted) N/A
- Soluble in common organic
Solubility N/A
solvents.
Purity (GC) >98.0%

Synthesis of 2,5-Dimethoxybenzonitrile

The synthesis of 2,5-Dimethoxybenzonitrile can be achieved through several strategic
pathways, primarily involving the introduction of the nitrile functionality onto a pre-existing 2,5-
dimethoxyphenyl scaffold. Two principal routes are detailed below: the dehydration of 2,5-
dimethoxybenzaldehyde oxime and the Sandmeyer reaction of 2,5-dimethoxyaniline.

Synthesis via Dehydration of 2,5-
Dimethoxybenzaldehyde Oxime

This two-step method involves the initial formation of an oxime from 2,5-
dimethoxybenzaldehyde, followed by a dehydration reaction to yield the desired nitrile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 3/4

Tech Support


https://www.benchchem.com/product/b1329510?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329510#discovery-and-history-of-2-5-dimethoxybenzonitrile
https://www.benchchem.com/product/b1329510#discovery-and-history-of-2-5-dimethoxybenzonitrile
https://www.benchchem.com/product/b1329510#discovery-and-history-of-2-5-dimethoxybenzonitrile
https://www.benchchem.com/product/b1329510#discovery-and-history-of-2-5-dimethoxybenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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